Cas no 874491-39-1 (1-(Carboxymethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid)

1-(Carboxymethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid structure
874491-39-1 structure
Product Name:1-(Carboxymethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
CAS No:874491-39-1
MF:C7H6N2O5
MW:198.13294172287
CID:1090339
PubChem ID:73554304
Update Time:2025-04-20

1-(Carboxymethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Carboxymethyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
    • 1-(carboxymethyl)-6-oxopyridazine-3-carboxylic acid
    • 874491-39-1
    • 1-(carboxymethyl)-6-oxo-pyridazine-3-carboxylic acid
    • SB74360
    • Inchi: 1S/C7H6N2O5/c10-5-2-1-4(7(13)14)8-9(5)3-6(11)12/h1-2H,3H2,(H,11,12)(H,13,14)
    • InChI Key: XDMSUSRBPGHXMK-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C(=O)O)=NN1CC(=O)O

Computed Properties

  • Exact Mass: 198.02767130g/mol
  • Monoisotopic Mass: 198.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 107Ų
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